N-isopropyl-2-methoxy-5-(4-morpholinylsulfonyl)benzamide

• IUPAC Name: 2-methoxy-5-morpholin-4-ylsulfonyl-N-propan-2-ylbenzamide
• InChI: InChI=1S/C15H22N2O5S/c1-11(2)16-15(18)13-10-12(4-5-14(13)21-3)23(19,20)17-6-8-22-9-7-17/h4-5,10-11H,6-9H2,1-3H3,(H,16,18)
• InChI Key: YPOXGDXSPOIXDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=C(C=CC(=C1)S(=O)(=O)N2CCOCC2)OC
• Molecular Formula: C15H22N2O5S
• Molecular Weight: 342.4 g/mol

Description

N-isopropyl-2-methoxy-5-(4-morpholinylsulfonyl)benzamide, also known as KN-93, is a synthetic compound that has been widely used in scientific research. This compound was first synthesized in the 1990s by researchers at the University of Michigan, and has since been used in numerous studies to investigate the role of calcium/calmodulin-dependent protein kinase II (CaMKII) in various cellular processes.

Mechanism of Action

N-isopropyl-2-methoxy-5-(4-morpholinylsulfonyl)benzamide works by binding to the ATP-binding site of CaMKII, thereby inhibiting its activity. This inhibition of CaMKII activity has been shown to have a wide range of effects on cellular processes, including the regulation of ion channels, neurotransmitter release, and gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-isopropyl-2-methoxy-5-(4-morpholinylsulfonyl)benzamide have been extensively studied in both in vitro and in vivo models. In vitro studies have shown that N-isopropyl-2-methoxy-5-(4-morpholinylsulfonyl)benzamide can inhibit CaMKII activity in a dose-dependent manner, and that this inhibition can lead to changes in the expression of a wide range of genes. In vivo studies have shown that N-isopropyl-2-methoxy-5-(4-morpholinylsulfonyl)benzamide can have a wide range of effects on physiological processes, including the regulation of blood pressure, cardiac function, and insulin secretion.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-isopropyl-2-methoxy-5-(4-morpholinylsulfonyl)benzamide in lab experiments is its specificity for CaMKII. Because N-isopropyl-2-methoxy-5-(4-morpholinylsulfonyl)benzamide binds specifically to the ATP-binding site of CaMKII, it can be used to investigate the specific roles of this protein kinase in various cellular processes. However, one of the limitations of using N-isopropyl-2-methoxy-5-(4-morpholinylsulfonyl)benzamide is its relatively low potency. In order to achieve complete inhibition of CaMKII activity, relatively high concentrations of N-isopropyl-2-methoxy-5-(4-morpholinylsulfonyl)benzamide are required, which can lead to non-specific effects on other cellular processes.

Future Directions

There are a wide range of future directions for research involving N-isopropyl-2-methoxy-5-(4-morpholinylsulfonyl)benzamide. One area of research is the investigation of the specific roles of CaMKII in various disease processes, including cancer, cardiovascular disease, and neurodegenerative diseases. Another area of research is the development of more potent and specific inhibitors of CaMKII, which could be used to investigate the specific roles of this protein kinase in various cellular processes. Additionally, the development of new methods for delivering N-isopropyl-2-methoxy-5-(4-morpholinylsulfonyl)benzamide to specific tissues or cells could open up new avenues for investigating the roles of CaMKII in various physiological processes.

Scientific Research Applications

N-isopropyl-2-methoxy-5-(4-morpholinylsulfonyl)benzamide has been used in numerous scientific studies to investigate the role of CaMKII in various cellular processes. CaMKII is a protein kinase that is involved in a wide range of cellular functions, including synaptic plasticity, learning and memory, and cardiac function. By inhibiting CaMKII activity using N-isopropyl-2-methoxy-5-(4-morpholinylsulfonyl)benzamide, researchers have been able to investigate the specific roles of this protein kinase in these processes.